Cas no 85814-78-4 (N'-[(E)-1-ethylbutylidene]-4-methylbenzenesulfonohydrazide)
85814-78-4 structure
Product Name:N'-[(E)-1-ethylbutylidene]-4-methylbenzenesulfonohydrazide
CAS No:85814-78-4
MF:C13H20N2O2S
MW:268.375102043152
CID:882852
PubChem ID:6381874
Update Time:2025-04-19
N'-[(E)-1-ethylbutylidene]-4-methylbenzenesulfonohydrazide Chemical and Physical Properties
Names and Identifiers
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- N'-[(E)-1-ethylbutylidene]-4-methylbenzenesulfonohydrazide
- NSC-122695
- NSC122695
- 85814-78-4
-
- Inchi: 1S/C13H20N2O2S/c1-4-6-12(5-2)14-15-18(16,17)13-9-7-11(3)8-10-13/h7-10,15H,4-6H2,1-3H3/b14-12+
- InChI Key: HWIYBDSNQIAUCU-WYMLVPIESA-N
- SMILES: S(C1C=CC(C)=CC=1)(N/N=C(\CC)/CCC)(=O)=O
Computed Properties
- Exact Mass: 268.125
- Monoisotopic Mass: 268.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.91000
- LogP: 4.31110
N'-[(E)-1-ethylbutylidene]-4-methylbenzenesulfonohydrazide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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